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Compound of Interest

Compound Name: 3,5-difluoropyridin-2-ol
CAS No.: 914482-23-8
Cat. No.: B1590269
Get Quote
. J

3,5-Difluoropyridin-2-ol is a critical fluorinated heterocyclic building block used extensively in
the synthesis of kinase inhibitors, antivirals, and agrochemicals. Its handling requires a
nuanced understanding of its tautomeric nature, which dictates its physical state, solubility, and
reactivity profile.[1]

Nomenclature & Identification

¢ Primary Name: 3,5-Difluoropyridin-2-ol[2]

Preferred Tautomer Name: 3,5-Difluoro-2(1H)-pyridinone

CAS Registry Number:914482-23-8[2][3]

Molecular Formula: CsH3zF2NO[1][2][3]

Molecular Weight: 131.08 g/mol [1][2][3][4]

Appearance: White to off-white crystalline powder.[1]
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The Tautomeric Equilibrium

Unlike simple phenols, 2-hydroxypyridines exist in a dynamic equilibrium with their 2-pyridone
tautomers. For 3,5-difluoropyridin-2-ol, the 2-pyridone form is thermodynamically favored in
the solid state and in polar solvents (e.g., DMSO, Methanol) due to the formation of stable
hydrogen-bonded dimers.

o Implication for Handling: In solution, the compound behaves as a polar amide-like species
rather than a simple alcohol.[1] This affects solubility (poor in non-polar hydrocarbons) and
nucleophilicity (N-alkylation vs. O-alkylation).

Tautomeric Equilibrium
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Figure 1: Tautomeric equilibrium shifting toward the 2-pyridone form, influencing solubility and
reactivity.

Part 2: Hazard Identification & Risk Assessment

While not classified as "Fatal" or "Toxic" (Category 1-2), this compound presents significant
health risks if handled complacently.[1] The presence of two fluorine atoms increases its
lipophilicity, potentially enhancing dermal absorption compared to non-fluorinated analogs.[1]

GHS Classification (29 CFR 1910.1200 / EU CLP)
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Hazard Class Category Hazard Statement Code
Acute Toxicity (Oral) 4 Harmful if swallowed. H302
Skin Causes skin irritation.

_ o 2 H315
Corrosion/Irritation [1][5][6]

o Causes serious eye
Eye Damage/Irritation 2A o H319
irritation.[1][5][6]

STOT - Single May cause respiratory
3 o H335
Exposure irritation.[1][6][7]

Specific Fluorine-Related Hazards

o Thermal Decomposition: At temperatures exceeding its decomposition point (>270°C) or in a
fire, this compound releases Hydrogen Fluoride (HF) and Nitrogen Oxides (NOx).[1] HF is
extremely corrosive and toxic; standard organic vapor respirators are insufficient for HF gas.

[1]

e Reactivity: The C-F bonds are generally stable, but under strong basic conditions (e.g., NaH,
t-BuLi), the ring may undergo metallation or nucleophilic attack, altering the hazard profile of

the reaction mixture.[1]

Part 3: Operational Handling & Storage
Storage Protocol

e Environment: Store in a cool, dry, well-ventilated area.

o Temperature: Ambient (15-25°C) is generally acceptable, though long-term storage at 2—8°C
is recommended to prevent slow degradation or discoloration.[1]

o Atmosphere: Hygroscopic potential exists.[1] Store under inert gas (Nitrogen or Argon) to
prevent moisture absorption, which can complicate stoichiometric calculations in sensitive

coupling reactions.[1]

o Incompatibility: Keep strictly separated from strong oxidizing agents and acid chlorides.[1]
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Engineering Controls & PPE

Control Level Requirement Reason

Prevents inhalation of

Ventilation Fume Hood Required
dust/aerosols (H335).
Standard splash protection.[1]

Gloves Nitrile (=0.11 mm) Double glove for prolonged
handling.[1]
Minimum requirement.[1]

Eye Protection Safety Glasses w/ Side Shields  Goggles required if fine
powder risk exists.[1]

) ) Required if weighing outside a
Respiratory N95 / P2 (Solid)

hood (not recommended).[1]

Part 4: Synthetic Utility & Process Safety

The safety of a chemical is defined by how it behaves during reaction.[1] 3,5-Difluoro-2-
pyridone is a "chameleon" intermediate.

Reactivity Profile

o N-Alkylation vs. O-Alkylation: In the presence of bases (e.g., K2COs, Cs2CO3), the nitrogen
atom is the primary nucleophile.[1] However, silver salts (Ag2COs) can promote O-alkylation.

[1]

o Safety Note: Alkylation reactions often use alkyl halides (potential carcinogens) and
generate heat.[1]

e Nucleophilic Aromatic Substitution (S_NAr): The fluorine atoms at positions 3 and 5 are
deactivated relative to positions 2 and 4.[1] However, they can still be displaced by strong
nucleophiles (e.g., thiols, amines) under forcing conditions.[1]

o Safety Note: High temperatures required for S_NAr on this scaffold increase the risk of
thermal runaway or vessel over-pressurization.[1]
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Protocol: Safe Handling in Cross-Coupling

o Step 1: Weigh the solid 3,5-difluoro-2-pyridone inside a fume hood. Avoid static discharge
(use an antistatic gun if available).[1]

o Step 2: Dissolve in the solvent (e.g., DMF, DMSO) before adding strong bases (like NaH).[1]

o Why? Adding solid hydride to a solid pyridone can create "hot spots."[1] Solution-phase
mixing ensures heat dissipation.[1]

e Step 3: Quench reactions slowly. If unreacted fluorinated material remains, treat the waste
stream as halogenated organic waste.[1]

Handling 3,5-Difluoropyridin-2-ol
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Figure 2: Decision logic for PPE selection based on physical state.
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Part 5: Emergency Response & Waste Disposal
First Aid Measures

» Eye Contact: Rinse cautiously with water for 15 minutes.[1][8] Remove contact lenses if
present.[1] Seek medical attention immediately (risk of corneal abrasion from particulates).[1]

o Skin Contact: Wash with soap and water.[1][8] If irritation persists, seek medical advice.
Note: Unlike HF acid, this compound does not require calcium gluconate gel unless it has
been subjected to thermal decomposition.[1]

 Inhalation: Move to fresh air. If breathing is difficult, administer oxygen.[1][8]

Accidental Release (Spill)

o Evacuate: Clear the immediate area of non-essential personnel.

o PPE: Wear goggles, nitrile gloves, and a lab coat.[1]

» Containment:
o Solid: Dampen with a wet paper towel to prevent dust generation, then sweep up.[1]
o Liquid: Absorb with sand or vermiculite.[1]

o Clean: Wipe the surface with a dilute detergent solution.[1]

Waste Disposal

» Classification: Halogenated Organic Waste.[1]

» Prohibition: Do NOT dispose of down the drain. The fluorinated ring is persistent and can be
toxic to aquatic life.[1]

e Method: Incineration in a licensed facility equipped with a scrubber for Hydrogen Fluoride
(HF).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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